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Compound of Interest

Compound Name: 2-Ethoxyethyl acrylate

Cat. No.: B085583 Get Quote

An In-depth Technical Guide to the Health and Safety Considerations for Handling 2-
Ethoxyethyl Acrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations

essential for the proper handling of 2-Ethoxyethyl acrylate (CAS No. 106-74-1). The

information is intended to support risk assessment and the implementation of safe laboratory

practices.

Physicochemical and Toxicological Properties
A clear understanding of the fundamental properties of 2-Ethoxyethyl acrylate is the first step

in a thorough risk assessment.

Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₇H₁₂O₃ [1][2]

Molecular Weight 144.17 g/mol [1][3]

Appearance Colorless liquid [1][4]

Boiling Point 174 °C [1]

Melting Point -47 °C [1]

Flash Point 66 °C [1]

Density 0.983 g/mL at 20 °C [1]

Vapor Pressure 1.62 mmHg [1]

Solubility Insoluble in water [5]

Toxicological Data
The toxicological profile of 2-Ethoxyethyl acrylate indicates that it is harmful if swallowed and

is an irritant to the skin, eyes, and respiratory system.[1]

Test Species Route Value Source(s)

LD50 (Lethal

Dose, 50%)
Rat Oral 1070 mg/kg [6]

LCLo (Lowest

published lethal

concentration)

Rat Inhalation 500 ppm/4h [4]

Hazard Identification and Classification
2-Ethoxyethyl acrylate is classified as a hazardous substance. The following table

summarizes its GHS hazard statements.
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Hazard Class Hazard Statement Source(s)

Acute toxicity, oral (Category

4)
H302: Harmful if swallowed [1]

Skin corrosion/irritation

(Category 2)
H315: Causes skin irritation [1]

Serious eye damage/eye

irritation (Category 2)

H319: Causes serious eye

irritation
[1]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

H335: May cause respiratory

irritation
[1]

Skin Sensitizer
May cause an allergic skin

reaction
[1]

Experimental Protocols
The following are summaries of standardized OECD guidelines for assessing the toxicity and

irritation potential of chemicals like 2-Ethoxyethyl acrylate.

OECD Test Guideline 402: Acute Dermal Toxicity
This guideline details a procedure to assess the acute toxic effects of a substance applied to

the skin.[1][7]

Principle: A single dose of the test substance is applied to the shaved skin of experimental

animals (typically rabbits or rats) and covered with a porous gauze dressing for a 24-hour

exposure period.[7]

Methodology:

Healthy, young adult animals are acclimatized to laboratory conditions.

The day before the test, the fur on the dorsal area of the trunk is clipped or shaved.
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The test substance is applied uniformly over an area of at least 10% of the total body

surface area.

The treated area is covered with a gauze patch and a non-irritating tape.

After 24 hours, the dressing is removed, and the skin is cleansed to remove any residual

test substance.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for

at least 14 days.

A gross necropsy is performed on all animals at the end of the observation period.

Endpoint: The LD50 (dermal) is determined, along with observations of toxic effects.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This guideline describes a procedure for the assessment of the potential of a substance to

cause skin irritation or corrosion.[6][8]

Principle: The test substance is applied to a small area of the skin of a single animal under a

gauze patch.[6]

Methodology:

A single dose (0.5 mL for liquids) is applied to a small area (approximately 6 cm²) of

shaved skin on an albino rabbit.[6]

The patch is applied for a 4-hour exposure period.[6]

After exposure, the patch is removed, and the skin is washed.

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

If effects persist, observations are continued for up to 14 days to determine the reversibility

of the effects.[6]
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Endpoint: The substance is classified as an irritant based on the severity and reversibility of

the skin reactions.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This guideline provides a method for determining the potential of a substance to cause eye

irritation or corrosion.[3][5][9][10][11]

Principle: A single dose of the test substance is instilled into the conjunctival sac of one eye

of an experimental animal (typically an albino rabbit).[5] The untreated eye serves as a

control.

Methodology:

A single animal is used for the initial test.

A single dose (0.1 mL for liquids) is instilled into the lower conjunctival sac. The eyelids are

gently held together for about one second.

The eye is examined for ocular reactions at 1, 24, 48, and 72 hours after instillation.

Lesions of the cornea, iris, and conjunctiva are scored according to a standardized

system.

If no corrosive or severe irritant effect is observed, the test may be confirmed in up to two

additional animals.

The observation period can extend up to 21 days to assess the reversibility of the effects.

[11]

Endpoint: The substance is classified based on the severity and reversibility of the ocular

lesions.

Health and Safety Recommendations
Strict adherence to safety protocols is mandatory when handling 2-Ethoxyethyl acrylate.

Engineering Controls
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Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors.[12]

Ensure safety showers and eyewash stations are readily accessible.[11]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.[12]

Skin Protection: Wear chemical-resistant gloves (e.g., neoprene) and a lab coat or protective

gown.[12][13]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-certified organic vapor

respirator.[14][15]

Safe Handling and Storage
Avoid all personal contact, including inhalation.[16]

Do not eat, drink, or smoke in the work area.[12]

Store in a cool, dry, well-ventilated area away from direct sunlight, heat, and ignition sources.

[12]

Keep containers tightly sealed.[12]

The effectiveness of phenolic inhibitors is dependent on the presence of oxygen; therefore,

monomers should be stored under air rather than an inert atmosphere.[1]

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[16][17]

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water

and soap. Seek medical attention if irritation persists.[15][16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
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medical attention from an ophthalmologist.[18]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[10]

Diagrams
Safe Handling Workflow
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Caption: A logical workflow for the safe handling of 2-Ethoxyethyl acrylate.
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Conceptual Mechanism of Acrylate-Induced Skin
Sensitization
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Caption: Conceptual pathway for acrylate-induced skin sensitization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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